Cas no 191327-96-5 (4-(2-fluorophenyl)methylpiperidin-4-ol)

• Product Name: 4-(2-fluorophenyl)methylpiperidin-4-ol
• CAS No: 191327-96-5
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 4629615
• PubChem ID: 10727116
• Update Time: 2025-06-12

4-(2-fluorophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-fluorophenyl)methyl]piperidin-4-ol
• 4-Piperidinol, 4-[(2-fluorophenyl)methyl]-
• 4-(2-fluorophenyl)methylpiperidin-4-ol

• Inchi： 1S/C12H16FNO/c13-11-4-2-1-3-10(11)9-12(15)5-7-14-8-6-12/h1-4,14-15H,5-9H2
• InChI Key： VWPZTFXENCTZMR-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC=C2F)(O)CC1

Additional information on 4-(2-fluorophenyl)methylpiperidin-4-ol

Research Brief on 4-(2-fluorophenyl)methylpiperidin-4-ol (CAS: 191327-96-5): Recent Advances and Applications

The compound 4-(2-fluorophenyl)methylpiperidin-4-ol (CAS: 191327-96-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging therapeutic uses. Recent studies highlight its role as a key intermediate in the development of novel central nervous system (CNS) agents, particularly in the modulation of neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-(2-fluorophenyl)methylpiperidin-4-ol through a modified reductive amination protocol, achieving a yield of 78% with high purity (>99%). The research team emphasized the compound's structural versatility, which allows for diverse functionalization at both the piperidine and fluorophenyl moieties. This synthetic accessibility has made it a valuable building block for libraries of potential neuroactive compounds.

Pharmacological investigations have revealed that 4-(2-fluorophenyl)methylpiperidin-4-ol exhibits moderate affinity for sigma receptors (σ1 Ki = 56 nM) with selectivity over σ2 receptors (Ki > 1 μM). This receptor profile, combined with its ability to cross the blood-brain barrier (as demonstrated in rodent models), positions it as a promising scaffold for developing novel antipsychotic and antidepressant agents. Current structure-activity relationship (SAR) studies are exploring modifications to enhance both potency and selectivity.

In preclinical models of neurodegenerative diseases, derivatives of 4-(2-fluorophenyl)methylpiperidin-4-ol have shown neuroprotective effects, reducing oxidative stress and mitochondrial dysfunction. A recent patent application (WO2023012465) describes its utility in compositions targeting Parkinson's disease, with lead compounds demonstrating significant dopaminergic neuron protection in vitro. These findings suggest potential applications beyond psychiatric disorders, extending to neurodegenerative conditions.

The compound's metabolic stability has been extensively characterized, with in vitro studies showing moderate hepatic clearance (CLint = 15 mL/min/kg) and favorable pharmacokinetic properties in multiple species. However, researchers note that the 2-fluorophenyl substitution pattern may influence both metabolic stability and target engagement, requiring careful optimization in drug development programs. Ongoing research is exploring prodrug strategies to further improve bioavailability.

Emerging applications in radiopharmaceutical development have also been reported, with 18F-labeled analogs of 4-(2-fluorophenyl)methylpiperidin-4-ol being investigated as PET tracers for neuroimaging. Preliminary data suggest these compounds may enable non-invasive assessment of sigma receptor occupancy in living subjects, potentially transforming CNS drug development paradigms. The combination of synthetic accessibility and versatile pharmacological properties ensures this scaffold will remain an important focus of medicinal chemistry research in coming years.